Cas no 330838-50-1 (4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid)

4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid is a functionalized cyclohexene derivative featuring both acetamidomethyl and carboxylic acid moieties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and peptidomimetics. The presence of the acetamidomethyl group enhances solubility and stability, while the carboxylic acid functionality allows for further derivatization through esterification, amidation, or other coupling reactions. Its cyclohexene core provides a rigid scaffold, useful for conformational studies in drug design. The compound is typically employed in medicinal chemistry and materials science due to its balanced reactivity and potential for selective modifications. Proper handling under controlled conditions is recommended due to its reactive functional groups.
4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid structure
330838-50-1 structure
Product Name:4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
CAS No:330838-50-1
MF:C10H15NO3
MW:197.231003046036
CID:5654256
PubChem ID:70190099
Update Time:2025-10-23

4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7789001
    • 4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
    • 330838-50-1
    • EN300-28272067
    • 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
    • Inchi: 1S/C10H15NO3/c1-7(12)11-6-8-2-4-9(5-3-8)10(13)14/h4,8H,2-3,5-6H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: KCQLQWVXAZRYOV-UHFFFAOYSA-N
    • SMILES: OC(C1=CCC(CNC(C)=O)CC1)=O

Computed Properties

  • Exact Mass: 197.10519334g/mol
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.4Ų

4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28272067-1g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1
1g
$1785.0 2023-09-09
Enamine
EN300-28272067-5g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1
5g
$5179.0 2023-09-09
Enamine
EN300-28272067-10g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1
10g
$7681.0 2023-09-09
Enamine
EN300-28272067-0.05g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1 95.0%
0.05g
$1500.0 2025-03-19
Enamine
EN300-28272067-0.1g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1 95.0%
0.1g
$1572.0 2025-03-19
Enamine
EN300-28272067-0.25g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1 95.0%
0.25g
$1642.0 2025-03-19
Enamine
EN300-28272067-0.5g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1 95.0%
0.5g
$1714.0 2025-03-19
Enamine
EN300-28272067-1.0g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1 95.0%
1.0g
$1785.0 2025-03-19
Enamine
EN300-28272067-2.5g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1 95.0%
2.5g
$3501.0 2025-03-19
Enamine
EN300-28272067-5.0g
4-(acetamidomethyl)cyclohex-1-ene-1-carboxylic acid
330838-50-1 95.0%
5.0g
$5179.0 2025-03-19

Additional information on 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid

Introduction to 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid (CAS No. 330838-50-1)

4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 330838-50-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexene core substituted with an acetamidomethyl group, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The molecular structure of 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid consists of a cyclohexane ring with a double bond at the 1-position and an acetamidomethyl group attached to the 4-position. This configuration imparts flexibility to the molecule, allowing for diverse conformational arrangements that can influence its reactivity and interactions with biological targets. The presence of both an amide and an ester-like functionality (due to the carboxylic acid derivative) makes it a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. The cyclohexene scaffold is particularly noteworthy due to its prevalence in many biologically active natural products and synthetic drugs. Researchers have been exploring ways to modify this core structure to develop new pharmacophores with improved efficacy and reduced side effects. 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid represents an intriguing starting point for such explorations.

One of the most compelling aspects of this compound is its utility as a chiral building block. The cyclohexene ring can exist in two enantiomeric forms, each with distinct stereochemical properties that can significantly influence biological activity. The synthesis of enantiomerically pure forms of 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid has been a focus of several research groups aiming to develop enantioselective synthetic methods. These efforts have led to the development of novel catalysts and reaction conditions that enhance the efficiency and selectivity of chiral transformations.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and binding properties of 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing valuable information for drug design. For instance, simulations have shown that the acetamidomethyl group can form hydrogen bonds with specific residues in protein binding pockets, suggesting its potential as a pharmacophore in small-molecule drug development.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid and its derivatives. Preliminary studies have suggested that compounds based on this scaffold may exhibit activities relevant to various diseases, including neurological disorders and inflammatory conditions. The ability to modify different parts of the molecule allows researchers to fine-tune its properties, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid has found utility in materials science. Its unique structural features make it a suitable candidate for developing new polymers and coatings with enhanced mechanical properties and chemical stability. Researchers have been exploring ways to incorporate this compound into polymer matrices to improve their performance in demanding environments.

The synthesis of 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the cyclohexene ring, followed by functional group modifications to introduce the acetamidomethyl group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

Future research directions for 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid include further exploration of its biological activity through structure-based drug design. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced therapeutic profiles. Additionally, efforts are underway to develop greener synthetic methods that minimize environmental impact while maintaining high chemical yields.

The versatility of 4-(Acetamidomethyl)cyclohex-1-ene-1-carboxylic acid as a synthetic intermediate underscores its importance in both academic research and industrial applications. Its unique structural features offer opportunities for innovation across multiple disciplines, from pharmaceuticals to materials science. As our understanding of its properties continues to grow, so too will its potential contributions to science and technology.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd